Cas no 1934759-25-7 (3-acetyl-2-chloro-4-hydroxybenzoic acid)

3-Acetyl-2-chloro-4-hydroxybenzoic acid is a substituted benzoic acid derivative featuring acetyl, chloro, and hydroxyl functional groups at the 3, 2, and 4 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its multifunctional structure allows for selective modifications, enabling applications in heterocyclic chemistry and drug development. The presence of both electron-withdrawing (chloro, acetyl) and electron-donating (hydroxy) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. It is typically supplied as a high-purity solid, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential reactivity under certain conditions.

3-acetyl-2-chloro-4-hydroxybenzoic acid structure

1934759-25-7 structure

Product Name:3-acetyl-2-chloro-4-hydroxybenzoic acid

CAS No:1934759-25-7

MF:C₉H₇ClO₄

MW:214.60248208046

CID:5246941

Update Time:2025-06-12

3-acetyl-2-chloro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-acetyl-2-chloro-4-hydroxy-
- 3-acetyl-2-chloro-4-hydroxybenzoic acid
- Inchi： 1S/C9H7ClO4/c1-4(11)7-6(12)3-2-5(8(7)10)9(13)14/h2-3,12H,1H3,(H,13,14)
- InChI Key： RFFJNOVPKGKYPW-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(O)C(C(C)=O)=C1Cl

3-acetyl-2-chloro-4-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-258666-1.0g	3-acetyl-2-chloro-4-hydroxybenzoic acid	1934759-25-7		1.0g	$0.0	2023-03-01
Enamine	EN300-258666-1g	3-acetyl-2-chloro-4-hydroxybenzoic acid	1934759-25-7		1g	$0.0	2023-09-14

3-acetyl-2-chloro-4-hydroxybenzoic acid Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 3-acetyl-2-chloro-4-hydroxybenzoic acid

Recent Advances in the Study of 3-acetyl-2-chloro-4-hydroxybenzoic acid (CAS: 1934759-25-7): A Comprehensive Research Brief

The compound 3-acetyl-2-chloro-4-hydroxybenzoic acid (CAS: 1934759-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 3-acetyl-2-chloro-4-hydroxybenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving selective acetylation and chlorination, followed by careful purification techniques. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-acetyl-2-chloro-4-hydroxybenzoic acid exhibits potent anti-inflammatory and antimicrobial properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound effectively inhibits key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), with an IC50 value comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its antimicrobial activity against resistant bacterial strains suggests potential utility in addressing antibiotic resistance.

Further investigations into the mechanistic underpinnings of 3-acetyl-2-chloro-4-hydroxybenzoic acid have revealed its interaction with specific cellular targets. Molecular docking studies suggest that the compound binds selectively to the active sites of certain proteins involved in oxidative stress and apoptosis. These findings, published in a 2023 issue of Biochemical Pharmacology, highlight the compound's potential as a lead candidate for developing novel therapeutics targeting chronic inflammatory diseases and certain cancers.

Despite these promising results, challenges remain in the development of 3-acetyl-2-chloro-4-hydroxybenzoic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its delivery and efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations, as discussed in a recent review in Advanced Drug Delivery Reviews (2024).

In conclusion, 3-acetyl-2-chloro-4-hydroxybenzoic acid (CAS: 1934759-25-7) represents a promising scaffold for drug development, with demonstrated biological activities and a growing body of research supporting its potential. Continued efforts in synthetic optimization, mechanistic studies, and formulation development will be essential to translate these findings into clinically viable therapies. The compound's unique chemical properties and diverse pharmacological effects position it as a valuable subject for future research in the chemical biology and pharmaceutical sciences.